Phenylpropanoids and polyketides
Phenylpropanoids and polyketides are two important classes of secondary metabolites widely found in the plant kingdom, playing crucial roles in defense against pathogens and environmental stresses. Phenylpropanoids derive from the shikimate pathway, often forming a diverse array of compounds such as flavonoids, coumarins, and stilbenes. These molecules exhibit antioxidant, anti-inflammatory, and antimicrobial properties, contributing to the plant's ability to protect itself from various threats.
Polyketides, on the other hand, are synthesized through a polyketide synthase (PKS) enzyme system, which can generate a wide range of structures with diverse functionalities. Common examples include antibiotics like tetracyclines and antifungal agents such as griseofulvin. Polyketides often possess unique structural features that make them highly effective in therapeutic applications.
Together, phenylpropanoids and polyketides form a significant component of plant secondary metabolism, offering valuable insights into natural product chemistry and potential sources for drug discovery.
- Phenylpropanoic acids
- Cinnamic acids and derivatives
- Coumarins and derivatives
- Tannins
- Depsides and depsidones
- Isoflavonoids
- Aurone flavonoids
- Macrolactams
- Linear 1,3-diarylpropanoids
- Isocoumarins and derivatives
- Stilbenes
- 2-arylbenzofuran flavonoids
- Flavonoids
- Cinnamyl alcohols
- Diarylheptanoids
- Cinnamaldehydes
- 3,4-dihydrocoumarins
- Neoflavonoids
- Macrolides and analogues
- Homoisoflavonoids
- Anthracyclines
- Tetracyclines
- Kavalactones
- Saxitoxins, gonyautoxins, and derivatives
- Macrolide lactams
- Isochromanequinones
- Brevetoxins and derivatives
- Angucyclines
- Ochratoxins and related substances
- Sterigmatocystins
- Ciguatera toxins
- Alpha-methyldeoxybenzoin flavonoids
- 1,2-diaryl-2-propen-1-ols
Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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